Ethyl 4-[[2-[[5-[(2,3-dimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[(2,3-dimethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H22N4O6S2/c1-4-32-20(29)13-8-10-14(11-9-13)23-17(27)12-33-22-26-25-21(34-22)24-19(28)15-6-5-7-16(30-2)18(15)31-3/h5-11H,4,12H2,1-3H3,(H,23,27)(H,24,25,28)
• InChI Key: BTZVQYUXOVUOKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C22H22N4O6S2
• Molecular Weight: 502.6 g/mol

Description

Complex organic compounds, including those with benzoyl, thiadiazole, and benzoate moieties, play a significant role in various fields of chemical research due to their diverse biological activities and potential applications in material science. Their synthesis and analysis contribute to the development of new pharmaceuticals, materials, and understanding of chemical reactivity.

Synthesis Analysis

The synthesis of complex organic molecules often involves multi-step reactions, including condensation, cyclization, and substitution reactions. For instance, compounds with thiadiazole rings can be synthesized through reactions involving thiocyanates and hydrazides or through the cyclization of thiosemicarbazides in acidic or basic media, as explored in the synthesis of 3-phenyl-2,5-disubstituted indoles and thiadiazole derivatives (Ergenç, Salman, Gürsoy, & Bankaoğlu, 1990) and related compounds (Maliszewska-Guz, Wujec, Pitucha, Dobosz, Chodkowska, Jagiełło-wójtowicz, Mazur, & Kozioł, 2005).

Molecular Structure Analysis

Molecular structure analysis of these compounds often involves spectroscopic techniques such as IR, NMR, and mass spectrometry, along with X-ray diffraction methods. These techniques allow for the elucidation of complex structures, including stereochemistry and functional group orientations. Studies on similar compounds emphasize the importance of these analytical techniques in confirming the synthesized structures (Koca, Sert, Gümüş, Kani, & Çırak, 2014).

Chemical Reactions and Properties

The chemical behavior of these compounds can be influenced by their functional groups. For example, thiadiazole derivatives exhibit a range of chemical reactions, including with electrophilic reagents, indicating their potential as reactive intermediates in the synthesis of more complex molecules. Their reactivity can be explored through studies on derivatives showing various biological activities (Shukla, Ferraris, Thomas, Stathis, Duvall, Delahanty, Alt, Rais, Rojas, Gao, Xiang, Dang, Slusher, & Tsukamoto, 2012).